Cas no 2034564-19-5 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 2034564-19-5
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5337412
• PubChem ID: 122244349
• Update Time: 2025-10-24

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6519-3752
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide
• AKOS032459694
• 2034564-19-5
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-7-methoxybenzofuran-2-carboxamide
• N-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-(2-thienyl)ethyl]-7-methoxy-2-benzofurancarboxamide

• Inchi： 1S/C21H21N3O3S/c1-13-10-14(2)24(23-13)16(19-8-5-9-28-19)12-22-21(25)18-11-15-6-4-7-17(26-3)20(15)27-18/h4-11,16H,12H2,1-3H3,(H,22,25)
• InChI Key： ICEOUBPZGGVBGG-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCC(N1C(C)=CC(C)=N1)C1SC=CC=1)=O

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 647.7±55.0 °C(Predicted)
• pka: 13.02±0.46(Predicted)

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide

Research Brief on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide (CAS: 2034564-19-5)

In recent years, the compound N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide (CAS: 2034564-19-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a benzofuran core, coupled with a pyrazole and thiophene moiety, suggests its versatility in interacting with biological targets, making it a subject of intense investigation.

The primary objective of recent studies has been to elucidate the pharmacological properties and mechanisms of action of this compound. Researchers have employed a combination of in vitro and in vivo assays to assess its efficacy, selectivity, and safety profile. Computational modeling and structure-activity relationship (SAR) studies have also been instrumental in optimizing its chemical structure for enhanced biological activity. These efforts aim to identify its potential as a lead compound for drug development, particularly in areas such as oncology, inflammation, and infectious diseases.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. For instance, studies have demonstrated its inhibitory effects on certain kinases, which are critical in the progression of various cancers. Additionally, its anti-inflammatory properties have been attributed to its interaction with key cytokines and chemokines, suggesting its utility in treating chronic inflammatory conditions. These findings underscore the compound's multifaceted therapeutic potential.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical scaffold and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include the development of derivatives with improved pharmacokinetic properties and the exploration of combination therapies to enhance its therapeutic efficacy.

In conclusion, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide represents a promising avenue for drug discovery. Its diverse biological activities and potential applications highlight the importance of ongoing research in this area. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound may soon emerge as a valuable tool in the fight against various diseases.